Cas no 2172080-86-1 (7-chloro-3-(4-methylpentyl)-3H-1,2,3triazolo4,5-dpyrimidine)

• Product Name: 7-chloro-3-(4-methylpentyl)-3H-1,2,3triazolo4,5-dpyrimidine
• CAS No: 2172080-86-1
• MF: C₁₀H₁₄ClN₅
• MW: 239.704659938812
• CID: 6471072
• PubChem ID: 165557954
• Update Time: 2025-06-08

7-chloro-3-(4-methylpentyl)-3H-1,2,3triazolo4,5-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 7-chloro-3-(4-methylpentyl)-3H-1,2,3triazolo4,5-dpyrimidine
• EN300-1582303
• 7-chloro-3-(4-methylpentyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine
• 2172080-86-1

• Inchi： 1S/C10H14ClN5/c1-7(2)4-3-5-16-10-8(14-15-16)9(11)12-6-13-10/h6-7H,3-5H2,1-2H3
• InChI Key： ACKMQTQGGKYKAU-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC=N1)N(CCCC(C)C)N=N2

Computed Properties

• Exact Mass: 239.0937732g/mol
• Monoisotopic Mass: 239.0937732g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 56.5Ų

Additional information on 7-chloro-3-(4-methylpentyl)-3H-1,2,3triazolo4,5-dpyrimidine

Comprehensive Overview of 7-Chloro-3-(4-methylpentyl)-3H-1,2,3-triazolo[4,5-d]pyrimidine (CAS No. 2172080-86-1)

The compound 7-chloro-3-(4-methylpentyl)-3H-1,2,3-triazolo[4,5-d]pyrimidine (CAS No. 2172080-86-1) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a triazolopyrimidine core, makes it a valuable scaffold for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or as a building block for small-molecule therapeutics targeting various diseases.

In recent years, the demand for triazolopyrimidine derivatives has surged due to their versatility in medicinal chemistry. The 7-chloro substitution on the pyrimidine ring enhances the compound's reactivity, enabling further functionalization for tailored applications. Meanwhile, the 4-methylpentyl side chain contributes to improved lipophilicity, which is crucial for optimizing pharmacokinetic properties. This balance of reactivity and bioavailability makes CAS No. 2172080-86-1 a compelling candidate for structure-activity relationship (SAR) studies.

The synthesis of 7-chloro-3-(4-methylpentyl)-3H-1,2,3-triazolo[4,5-d]pyrimidine typically involves multi-step organic reactions, including cyclization and halogenation processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to improve yield and purity. These innovations align with the growing industry focus on green chemistry and sustainable manufacturing practices, which are frequently searched topics in scientific databases.

From a therapeutic perspective, this compound's triazolo[4,5-d]pyrimidine framework shares structural similarities with purine bases, allowing it to interact with biological targets like enzymes and receptors. Computational studies using molecular docking and QSAR modeling suggest potential activity against inflammatory pathways, making it relevant to current research on immunomodulators. Such applications are particularly timely given the global emphasis on precision medicine and targeted therapies.

Analytical characterization of CAS No. 2172080-86-1 employs techniques like HPLC-MS, NMR spectroscopy, and X-ray crystallography to confirm structural integrity. These methods are critical for quality control, especially when the compound is used as an intermediate in multi-step syntheses. The pharmaceutical industry's increasing adoption of quality-by-design (QbD) principles further underscores the importance of rigorous analytical protocols.

Beyond pharmaceuticals, 7-chloro-3-(4-methylpentyl)-3H-1,2,3-triazolo[4,5-d]pyrimidine has shown promise in materials science. Its conjugated system and nitrogen-rich structure make it a potential candidate for organic electronics or metal-organic frameworks (MOFs). This interdisciplinary applicability addresses the rising trend of convergence research, where chemical entities bridge gaps between traditionally separate fields.

Storage and handling recommendations for this compound emphasize protection from moisture and light, typically requiring desiccants and amber glass containers. Such precautions align with best practices for chemical stability—a frequently searched topic among laboratory professionals. Proper documentation of shelf-life studies and degradation profiles ensures reliable performance in downstream applications.

In conclusion, 7-chloro-3-(4-methylpentyl)-3H-1,2,3-triazolo[4,5-d]pyrimidine (CAS No. 2172080-86-1) represents a multifaceted chemical entity with broad scientific relevance. Its structural features cater to contemporary needs in drug discovery, material innovation, and process chemistry, while its characterization exemplifies modern analytical rigor. As research continues to explore its full potential, this compound remains at the forefront of heterocyclic chemistry advancements.